Cas no 120200-37-5 (Cholest-5-ene-3,12-diol, (3β)- (9CI))

• Product Name: Cholest-5-ene-3,12-diol, (3β)- (9CI)
• CAS No: 120200-37-5
• MF: C₂₇H₄₆O₂
• MW: 402.652948856354
• CID: 5597835
• Update Time: 2023-08-18

Cholest-5-ene-3,12-diol, (3β)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cholest-5-ene-3,12-diol, (3β)- (9CI)

• Inchi： 1S/C27H46O2/c1-17(2)7-6-8-18(3)22-11-12-23-21-10-9-19-15-20(28)13-14-26(19,4)24(21)16-25(29)27(22,23)5/h9,17-18,20-25,28-29H,6-8,10-16H2,1-5H3/t18-,20+,21+,22-,23+,24+,25?,26+,27-/m1/s1
• InChI Key： DDKSQIWASYXGKZ-GHMQSXNDSA-N
• SMILES： C[C@]12C(C[C@]3([H])[C@]4(CC[C@H](O)CC4=CC[C@@]3([H])[C@]1([H])CC[C@]2([H])[C@H](C)CCCC(C)C)C)O

Experimental Properties

• Density: 1.03±0.1 g/cm3(Predicted)
• Boiling Point: 512.8±50.0 °C(Predicted)
• pka: 14.86±0.70(Predicted)